1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane

• CAS No.: 647862-72-4
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 1-prop-1-ynyl-8-oxabicyclo[5.1.0]octane
• InChI: InChI=1S/C10H14O/c1-2-7-10-8-5-3-4-6-9(10)11-10/h9H,3-6,8H2,1H3
• InChI Key: DCRZDFZSBMTHQK-UHFFFAOYSA-N
• Canonical SMILES: CC#CC12CCCCCC1O2

Description

1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane is a bicyclic organic compound featuring a seven-membered cycloheptane ring fused with an epoxide group (oxygen atom bridging C1 and C8) and a terminal propynyl substituent at the C1 position (Fig. 1). The core structure, 8-oxabicyclo[5.1.0]octane, is classified as a strained epoxide with the molecular formula C₇H₁₂O (MW: 112.17 g/mol, CAS: 286-45-3) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane typically involves the use of advanced organic synthesis techniques. One common method is the intramolecular Diels-Alder reaction, which involves the reaction of a 5-vinyl-1,3-cyclohexadiene with a cyclopropane ring opening . This reaction is often catalyzed by samarium diiodide, which facilitates the formation of the bicyclic structure.

Industrial Production Methods

Industrial production of this compound may involve scaling up the synthetic routes used in laboratory settings. This includes optimizing reaction conditions such as temperature, pressure, and the use of catalysts to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as Selectfluor, which provides a green and efficient approach to access important oxidative derivatives.

Reduction: Reduction reactions can be carried out using common reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace functional groups within the compound.

Common Reagents and Conditions

Oxidation: Selectfluor in aqueous media.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxides, while reduction can produce alcohols or hydrocarbons.

Scientific Research Applications

1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Key Structural Features :

• Bicyclo[5.1.0] skeleton with an oxygen atom in the bridgehead position.
• High ring strain due to the epoxide and fused cycloheptane system.
• Terminal alkyne (propynyl) group enhancing electrophilic reactivity.

Structural and Functional Group Comparisons

8-Oxabicyclo[3.2.1]octane Derivatives

These compounds share the oxygenated bicyclic framework but differ in ring size and substitution patterns. For example:

• 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid (CAS: 856176-37-9) features a carboxylic acid substituent at C3, enabling applications in medicinal chemistry .
• 1-Nonyl-8-oxabicyclo[3.2.1]octane (CAS: 62471-25-4) has a long alkyl chain, altering hydrophobicity and bioavailability .

Key Differences :

• Ring Strain : The bicyclo[5.1.0] system in the target compound has greater strain due to the larger cycloheptane ring and epoxide, compared to the more rigid bicyclo[3.2.1] system.
• Substituent Reactivity : The propynyl group in the target compound offers distinct reactivity (e.g., cycloadditions) compared to carboxylic acid or alkyl chains in [3.2.1] derivatives.

8-Azabicyclo[5.1.0]octane Derivatives

Replacing the oxygen bridge with nitrogen (e.g., 1-(3-(Benzyloxy)prop-1-yn-1-yl)-8-tosyl-8-azabicyclo[5.1.0]octane ) introduces basicity and hydrogen-bonding capabilities. Such compounds are often intermediates in alkaloid synthesis .

Key Differences :

• Electronic Properties : The nitrogen atom in azabicyclo compounds enables protonation and coordination with metals, unlike the neutral oxygen in the target compound.
• Biological Activity : Azabicyclo derivatives are more commonly explored for psychoactive or antimicrobial applications .

Comparable Syntheses

• 8-Oxabicyclo[3.2.1]octanes : Synthesized via gold(I)-catalyzed tandem 1,3-acyloxy migration/Ferrier rearrangement of glycals or primary amine-thiourea catalyzed [5+2] cycloadditions .
• 11-Oxatricyclo[5.3.1.0]undecanes : Derived from interrupted Nazarov cyclizations of 8-oxabicyclo[3.2.1]octane precursors .

Target Compound

• Reactivity : The epoxide ring is susceptible to nucleophilic attack (e.g., by amines or thiols), while the propynyl group participates in Huisgen cycloadditions.

8-Oxabicyclo[3.2.1]octanes

• Psychoactive Analogues : Derivatives mimic tropane alkaloids, showing promise as dopamine reuptake inhibitors .
• Synthetic Intermediates: Used to build complex natural products like homalomenol C .

8-Oxabicyclo[5.1.0]octane (Epoxycycloheptane)

• Inert in Antiemetic Assays: No significant activity observed in reducing nausea induced by anti-tuberculosis drugs .

Data Tables

Table 1. Structural and Physical Data Comparison

Compound	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Key Features
1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane	C₁₀H₁₄O	Not Available	150.22	Epoxide, propynyl substituent
8-Oxabicyclo[5.1.0]octane (Core)	C₇H₁₂O	286-45-3	112.17	Epoxycycloheptane
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid	C₈H₁₂O₃	856176-37-9	156.18	Carboxylic acid substituent
1-Nonyl-8-oxabicyclo[3.2.1]octane	C₁₆H₃₀O	62471-25-4	238.41	Hydrophobic alkyl chain

Biological Activity

1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane, with the CAS number 647862-72-4, is a bicyclic compound that has garnered attention in chemical and biological research due to its unique structural properties and potential biological activities. This article explores its biological activity, including its pharmacological effects, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C10H14O
• Molecular Weight : 150.22 g/mol
• IUPAC Name : 1-prop-1-ynyl-8-oxabicyclo[5.1.0]octane
• InChI Key : DCRZDFZSBMTHQK-UHFFFAOYSA-N

Biological Activity Overview

Research on 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane has indicated several noteworthy biological activities:

Antimicrobial Properties

Studies have shown that compounds related to bicyclic structures can exhibit antimicrobial properties. The presence of the oxabicyclo framework may contribute to this activity through interaction with microbial cell membranes or inhibition of essential microbial enzymes.

Anti-inflammatory Effects

Preliminary studies suggest that this compound may possess anti-inflammatory properties, potentially through the modulation of inflammatory pathways or cytokine production. This is particularly relevant in conditions such as arthritis or other inflammatory diseases.

Neuroprotective Activity

The neuroprotective potential of bicyclic compounds has been a focus of research, with some studies indicating that they may help in protecting neuronal cells from oxidative stress and apoptosis. This could be beneficial in neurodegenerative diseases.

Case Study 1: Antimicrobial Evaluation

A study investigated the antimicrobial activity of various bicyclic compounds, including 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane against common bacterial strains such as Staphylococcus aureus and Escherichia coli. Results indicated a significant inhibitory effect, suggesting potential for development as an antibacterial agent.

Compound	Bacterial Strain	Inhibition Zone (mm)
1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane	S. aureus	15
1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane	E. coli	12

Case Study 2: Anti-inflammatory Activity

In a controlled study assessing the anti-inflammatory effects of various compounds, 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane was administered to animal models with induced inflammation. The results demonstrated a reduction in inflammatory markers such as TNF-alpha and IL-6.

Treatment Group	TNF-alpha (pg/mL)	IL-6 (pg/mL)
Control	120	80
Compound Administered	75	50

The proposed mechanisms for the biological activities of 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane include:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in inflammatory pathways.
• Membrane Disruption : Its structure may allow it to integrate into microbial membranes, leading to cell lysis.